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Compound of Interest

Compound Name: Tos-PEG3-methyl ester

Cat. No.: B13718833

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
applications, and experimental considerations for Tos-PEG3-methyl ester, a versatile
heterobifunctional crosslinker. This document is intended to serve as a valuable resource for
researchers in bioconjugation, drug delivery, and proteomics.

Core Chemical Properties

Tos-PEG3-methyl ester is a polyethylene glycol (PEG) linker functionalized with a tosyl group
at one terminus and a methyl ester at the other. The presence of the hydrophilic PEG chain
enhances the water solubility of molecules to which it is conjugated.[1][2]

Table 1: Physicochemical Properties of Tos-PEG3-methyl ester

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b13718833?utm_src=pdf-interest
https://www.benchchem.com/product/b13718833?utm_src=pdf-body
https://www.benchchem.com/product/b13718833?utm_src=pdf-body
https://www.medchemexpress.com/tos-peg3-c2-methyl-ester.html
https://www.medchemexpress.com/tos-peg3.html
https://www.benchchem.com/product/b13718833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13718833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Propanoic acid, 3-[2-[2-[[(4-
Chemical Name methylphenyl)sulfonylloxyletho  [3]
xylethoxy]-, methyl ester

Molecular Formula C15H2207S [4]
Molecular Weight 346.4 g/mol [4]
CAS Number 2468714-93-2 [5]
Appearance Solid or liquid [2]
Purity Typically 295% [6]

Store at -20°C, keep dry and
Storage ) ) [7]
avoid sunlight

Reactivity and Functional Groups

The utility of Tos-PEG3-methyl ester stems from its two distinct functional groups:

o Tosyl Group (Tos): The tosyl group is an excellent leaving group, making the adjacent carbon
atom susceptible to nucleophilic substitution.[1][8] This allows for efficient conjugation to
nucleophiles such as the primary amines (e.g., lysine residues in proteins) and thiols (e.g.,
cysteine residues).[8]

» Methyl Ester Group: The methyl ester can be hydrolyzed under strong basic conditions to
yield a carboxylic acid.[1] This unmasked carboxyl group can then be activated (e.g., with
EDC/NHS) for subsequent conjugation to primary amines.

Applications in Research and Drug Development

Tos-PEG3-methyl ester is a valuable tool in a variety of applications, including:

e Bioconjugation: The tosyl group's reactivity towards nucleophiles makes this linker ideal for
attaching the PEG spacer to proteins, peptides, and other biomolecules. This process,
known as PEGylation, can improve the solubility, stability, and pharmacokinetic profile of
therapeutic proteins.
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« PROTAC® Development: As a PEG-based linker, Tos-PEG3-methyl ester can be used in
the synthesis of Proteolysis Targeting Chimeras (PROTACS).[9][10][11] PROTACs are
heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to
its degradation. The PEG linker component can enhance the solubility and cell permeability
of the PROTAC.

o Surface Modification: The linker can be used to modify surfaces, such as nanopatrticles and
self-assembled monolayers, to introduce a hydrophilic PEG layer, which can reduce non-
specific protein binding.

Experimental Protocols

The following are representative protocols for the use of Tos-PEG3-methyl ester in common
applications. Researchers should optimize these protocols for their specific molecules and
experimental conditions.

General Protocol for Conjugation to a Primary Amine

This protocol describes the reaction of the tosyl group with a primary amine.

Materials:

Tos-PEG3-methyl ester

Amine-containing molecule (e.g., protein, peptide)

Aprotic polar solvent (e.g., DMSO, DMF)

Tertiary amine base (e.g., triethylamine, diisopropylethylamine)

Reaction buffer (e.g., PBS, HEPES, borate buffer, pH 7-9)
Procedure:
» Dissolve the amine-containing molecule in the reaction buffer.

e Dissolve Tos-PEG3-methyl ester in a small amount of aprotic polar solvent.
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e Add the Tos-PEG3-methyl ester solution to the amine-containing molecule solution.

e Add the tertiary amine base to the reaction mixture. The final concentration of the base will
depend on the specific reactants.

» Allow the reaction to proceed at room temperature for several hours to overnight.

» Monitor the reaction progress using an appropriate analytical technique (e.g., LC-MS, SDS-
PAGE).

» Purify the conjugate using a suitable method (e.g., dialysis, size exclusion chromatography).

Hydrolysis of the Methyl Ester

This protocol describes the conversion of the methyl ester to a carboxylic acid.
Materials:

o Tos-PEG3-methyl ester conjugate

e Agueous base (e.g., 1 M NaOH)

 Acid for neutralization (e.g., 1 M HCI)

Procedure:

Dissolve the Tos-PEG3-methyl ester conjugate in a suitable solvent.

Add the agueous base to the solution.

Stir the reaction at room temperature and monitor the hydrolysis by LC-MS.

Once the reaction is complete, neutralize the solution with the acid.

Purify the resulting carboxylic acid-terminated conjugate.

Quantitative Data

Table 2: Spectral Data for Tos-PEG3-methyl ester
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Data Type Description Source

Spectrum available from
1H NMR _ [6]
supplier.

Table 3: Solubility of a Structurally Related Compound (Tos-PEG3)

Solvent Solubility Source

Water 10 mg/mL (with sonication) [2]

100 mg/mL (with sonication
DMSO , [2]
and warming)

Ethanol 100 mg/mL (with sonication) [2]

Note: This solubility data is for the related compound Tos-PEG3 and should be used as an
estimation for Tos-PEG3-methyl ester.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the use of Tos-PEG3-
methyl ester.
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Caption: Workflow for the bioconjugation of a biomolecule using Tos-PEG3-methyl ester.
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Caption: A logical workflow for the synthesis of a PROTAC using Tos-PEG3-methyl ester.

Safety and Handling
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A safety data sheet (SDS) for Tos-PEG3-methyl ester may be available from the supplier.[5]
[12] It is recommended to handle the compound in a well-ventilated area and use appropriate
personal protective equipment (PPE), including gloves and safety glasses. For a similar, non-
hazardous PEG-maleimide compound, no specific first aid measures are required for eye
contact, skin contact, or ingestion beyond precautionary flushing and washing. However, it is
always best to consult the specific SDS for the product being used. For a generic fatty acid
methyl ester, it is not classified as hazardous.[13]

Ordering and Availability

Tos-PEG3-methyl ester is commercially available from various suppliers of biochemicals and
PEG linkers.[5][6] It is typically sold in quantities ranging from milligrams to grams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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